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Compound of Interest

Compound Name: 2,4-Dinitrotoluene

Cat. No.: B133949

Safety Profile and Hazards of 2,4-Dinitrotoluene

2,4-Dinitrotoluene (DNT) is a toxic and potentially explosive organic compound. It is primarily
used as a precursor in the production of toluene diisocyanate (TDI) for manufacturing

polyurethane foams and as an intermediate in the synthesis of the explosive trinitrotoluene
(TNT).

Health and Safety Data

It is critical for anyone working with or near this substance to be aware of its significant health
and safety risks.
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Hazard Category Description

Toxic if swallowed, in contact with skin, or if

inhaled. Can cause methemoglobinemia,

Acute Toxicity ] ) ) ] ]
leading to cyanosis (bluish discoloration of the
skin).
Classified as a Group 2B carcinogen by the
Carcinogenicity IARC, meaning it is possibly carcinogenic to
humans.
Reproductive Toxicity May damage fertility or the unborn child.
May cause damage to organs (liver, blood,
Organ Toxicity nervous system) through prolonged or repeated

exposure.

] Poses a risk of explosion when heated under
Explosive Hazard ] )
confinement or subjected to strong shock.

Safe Handling and Personal Protective Equipment
(PPE)

Strict adherence to safety protocols is mandatory when handling 2,4-Dinitrotoluene.

General Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust or aerosols.

Prevent contact with skin, eyes, and clothing.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Recommended PPE:
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o Eye Protection: Chemical safety goggles and/or a full-face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, butyl rubber).

o Body Protection: Lab coat, and in cases of potential significant exposure, a chemical-
resistant suit.

o Respiratory Protection: A NIOSH-approved respirator with organic vapor cartridges is
required if ventilation is inadequate or exposure limits are exceeded.

Emergency Procedures

The following diagram outlines the logical workflow for responding to an exposure incident
involving 2,4-Dinitrotoluene.
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Caption: First aid workflow for 2,4-Dinitrotoluene exposure.

This information is provided to promote safety and awareness of the hazards associated with

2,4-Dinitrotoluene. It is not a guide for its use or synthesis. Always consult the Safety Data

Sheet (SDS) and follow all institutional and regulatory guidelines when handling hazardous

chemicals.
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 To cite this document: BenchChem. [Synthesis of 2,4-Dinitrotoluene for laboratory use].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133949#synthesis-of-2-4-dinitrotoluene-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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